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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,7-
Dimethyloctane (CAS No. 1072-16-8). The information is curated for professionals in research
and development who require precise data for modeling, formulation, and experimental design.

Quantitative Physical Properties

The physical characteristics of 2,7-Dimethyloctane are summarized in the table below. These
values have been compiled from various chemical data sources to provide a comparative

overview.
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Physical Property Value Units

Molecular Formula CioH22

Molecular Weight 142.28 g/mol [1][2][3]
Boiling Point 159 - 161 °C[LI31[4][516]107]
159.75 °C[2]

Melting Point -53 to -55 °C[L][3][41[51[7]
-54.9 °C[2]

-78.00 °C

Density 0.7161 - 0.732 g/cm3[5][8]

0.720 glem3[1][3][7]

0.724 g/cms3 at 20°C, 750 Torr[2][6]

Refractive Index 1.409 - 1.411 -[3151[7]

1.410 [4]

Vapor Pressure 3.35 mmHg at 25°C[5][8]

Highly soluble in non-polar
Solubility solvents (e.g., hexane, -[9]

cyclohexane).

Poorly soluble in polar solvents
(e.g., water, methanol, -[9]

ethanol).

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2,7-
Dimethyloctane are not extensively published. However, standard methodologies for alkanes
and liquid hydrocarbons are applicable.

2.1. Boiling Point Determination (Thiele Tube Method)
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The boiling point of a small sample of 2,7-Dimethyloctane can be accurately determined using
a Thiele tube.[10]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating oil (mineral oil), and a heat source.

e Procedure:

o

A few drops of 2,7-Dimethyloctane are placed into the small test tube.
o The capillary tube is placed inside the test tube with the open end down.

o The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in the Thiele tube containing the heating oil.

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will bubble out.

o The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary tube. The temperature is recorded when the liquid begins to
enter the capillary tube after the heat source is removed.

2.2. Density Determination (Pycnometer Method)

The density of liquid 2,7-Dimethyloctane can be determined using a pycnometer, a flask with a
precise volume.

e Apparatus: Pycnometer, analytical balance, and a constant temperature water bath.
e Procedure:
o The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with 2,7-Dimethyloctane and placed in the constant temperature
water bath (e.g., at 20°C) until it reaches thermal equilibrium.
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o The volume is adjusted precisely to the pycnometer's calibration mark, and any excess
liquid is carefully removed.

o The filled pycnometer is weighed again.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.

2.3. Refractive Index Measurement (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through the substance, is
determined using an Abbe refractometer.[11][12][13]

o Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium D-line at
589 nm), and a constant temperature water circulator.[11][12]

e Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o Afew drops of 2,7-Dimethyloctane are placed on the prism of the refractometer.

o The prisms are closed, and the sample is allowed to reach the desired temperature (e.g.,
20°C) using the water circulator.

o The light source is positioned, and the eyepiece is adjusted until the boundary line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.

Visualized Relationships

The following diagrams illustrate the logical relationships and workflows pertinent to the
physical properties of 2,7-Dimethyloctane.
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Macroscopic Physical Properties
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Fig. 1: Interrelation of the physical properties of 2,7-Dimethyloctane.
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Fig. 2: General experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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